Cas no 1807030-33-6 (3,5-Bis(trifluoromethyl)-2-ethylanisole)

• Product Name: 3,5-Bis(trifluoromethyl)-2-ethylanisole
• CAS No: 1807030-33-6
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 5038809
• Update Time: 2025-05-25

3,5-Bis(trifluoromethyl)-2-ethylanisole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-ethylanisole

• Inchi： 1S/C11H10F6O/c1-3-7-8(11(15,16)17)4-6(10(12,13)14)5-9(7)18-2/h4-5H,3H2,1-2H3
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1CC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Bis(trifluoromethyl)-2-ethylanisole

Introduction to CAS No 1807030-33-6: 3,5-Bis(trifluoromethyl)-2-ethylanisole

CAS No 1807030-33-6, also known as 3,5-Bis(trifluoromethyl)-2-ethylanisole, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methoxy group attached to a benzene ring, with two trifluoromethyl groups at the 3 and 5 positions and an ethyl group at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of CAS No 1807030-33-6 involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and acylation reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. These advancements have made the compound more accessible for research and industrial applications.

One of the most notable applications of CAS No 1807030-33-6 is in the development of advanced materials, particularly in the field of optoelectronics. The compound's electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that incorporating CAS No 1807030-33-6 into OLED structures can significantly improve device efficiency and stability, paving the way for next-generation display technologies.

In addition to its electronic applications, CAS No 1807030-33-6 has shown potential in pharmaceutical research. Its unique structure allows for interactions with various biological targets, making it a valuable tool in drug discovery efforts. Recent studies have explored its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

The chemical stability of CAS No 1807030-33-6 is another area of interest for researchers. Studies have shown that the compound exhibits remarkable thermal and chemical stability, which is essential for its use in high-performance materials and long-term biological assays. This stability is attributed to the strong electron-withdrawing effects of the trifluoromethyl groups, which reduce the molecule's susceptibility to degradation.

From an environmental perspective, the ecological impact of CAS No 1807030-33-6 has been a subject of recent investigations. Researchers have assessed its biodegradability and toxicity levels under various conditions, aiming to ensure its safe handling and disposal in industrial settings. These studies have provided valuable insights into minimizing the environmental footprint of this compound.

In conclusion, CAS No 1807030-33-6: 3,5-Bis(trifluoromethyl)-2-ethylanisole stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological developments.